N-(4-ethylphenyl)-2-(1-methyl-2,4-dioxo-7-phenyl-1,4-dihydropyrimido[4,5-d]pyrimidin-3(2H)-yl)acetamide

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-1-(4-ethylphenyl)-5-pyridin-4-yltriazole-4-carboxamide
• InChI: InChI=1S/C23H19F2N5O/c1-2-15-3-7-19(8-4-15)30-22(16-9-11-26-12-10-16)21(28-29-30)23(31)27-14-17-5-6-18(24)13-20(17)25/h3-13H,2,14H2,1H3,(H,27,31)
• InChI Key: IEICYPBSWDQDMC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCC3=C(C=C(C=C3)F)F)C4=CC=NC=C4
• Molecular Formula: C23H19F2N5O
• Molecular Weight: 419.4 g/mol

Description

N-(4-ethylphenyl)-2-(1-methyl-2,4-dioxo-7-phenyl-1,4-dihydropyrimido[4,5-d]pyrimidin-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H19F2N5O and its molecular weight is 419.436. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activities

Research has shown that pyrimidine derivatives exhibit selective antitumor activities. A study demonstrated the synthesis of compounds from L-tyrosine methyl ester and D-tyrosine ethyl ester, resulting in substances with certain selective anti-tumor activities. This suggests a potential application of similar pyrimidine derivatives in cancer treatment and the importance of the configuration of these compounds in enhancing their antitumor effects (Xiong Jing, 2011).

Radiopharmaceuticals

Another significant application involves the development of radioligands for imaging, such as the synthesis of DPA-714 for imaging the translocator protein with positron emission tomography (PET). This indicates the potential use of pyrimidine derivatives in diagnostic radiopharmacy, contributing to the advancement of medical imaging technologies (F. Dollé et al., 2008).

Cytotoxic Activity

Synthesis and evaluation of certain pyrimidine derivatives have shown appreciable cancer cell growth inhibition, highlighting the potential of these compounds as anticancer agents. This emphasizes the role of structural modification in pyrimidine derivatives to enhance their cytotoxic activity against cancer cell lines (M. M. Al-Sanea et al., 2020).

Antifolate and Antitumor Activity

Studies on the synthesis of pyrimidine derivatives have explored their potential as antifolates and antitumor agents, indicating a broad spectrum of tumor inhibition. This research suggests the utility of pyrimidine derivatives in the development of novel antifolate drugs for cancer therapy (A. Gangjee et al., 2000).

Antiasthma Agents

Research into the development of mediator release inhibitors for asthma treatment has identified pyrimidine derivatives as active compounds. This highlights the potential therapeutic applications of pyrimidine derivatives in treating asthma and related respiratory conditions (J. Medwid et al., 1990).